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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385

Chemical Identity: Sodium N-(8-((3-aminobenzoyl)amino)naphth-1-yl)sulphonyl-L-aspartate
Einecs Number: 286-867-8
CAS Number: Not readily available

Disclaimer: No specific Safety Data Sheet (SDS) with detailed disposal procedures for Einecs
286-867-8 was found. The following guidelines are based on best practices for the disposal of
water-soluble, non-hazardous, or low-toxicity organic compounds and sulfonated aromatic
compounds. Researchers must consult their institution's Environmental Health and Safety
(EHS) department for specific disposal protocols and comply with all local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Prior to handling, it is crucial to wear appropriate Personal Protective Equipment (PPE). The
work area should be well-ventilated, preferably within a chemical fume hood.
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Personal Protective Equipment (PPE)

Specifications

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Nitrile or other chemically resistant gloves.

Body Protection

Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are
generated, a NIOSH-approved respirator may

be necessary.

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is necessary to mitigate harm.
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Incident

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Small Spill

Absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for
disposal. Clean the spill area with soap and

water.

Large Spill

Evacuate the area. Contact your institution's

EHS department.

Proper Disposal Protocol

Due to the presence of a sulfonated aromatic structure, this compound may exhibit poor
biodegradability. Therefore, it should not be disposed of down the drain. All waste containing

this substance must be collected and disposed of as chemical waste.
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Waste Type Disposal Container Labeling Requirements

Labeled "Solid Organic Waste"  "Solid Waste: Sodium N-(8-((3-
Solid Waste or as per institutional aminobenzoyl)amino)naphth-

guidelines. 1-yh)sulphonyl-L-aspartate”

"Aqueous Waste: Contains

Labeled "Aqueous Waste" or )
Sodium N-(8-((3-

Aqueous Solutions "Aqueous Organic Waste" ) )
i aminobenzoyl)amino)naphth-
container.
1-yl)sulphonyl-L-aspartate”
Disposed of as solid chemical As per institutional guidelines

Contaminated Labware ]
waste. for contaminated labware.

Experimental Workflow for Disposal
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Caption: Disposal workflow for Einecs 286-867-8.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15187385?utm_src=pdf-body-img
https://www.benchchem.com/product/b15187385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15187385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Logical Relationships in Disposal Decision Making

The proper disposal of any chemical waste is a process governed by its physical and chemical
properties, as well as regulatory requirements.

Disposal Decision

Properties:
- Water-Soluble
- Poorly Biodegradable (Assumed)

Einecs 286-867-8
(Sulfonated Aromatic Compound) Prohibited:

- Drain Disposal

Required:
Regulatory Compliance - Segregated Chemical Waste
(Local, State, Federal)

Click to download full resolution via product page

Caption: Decision logic for the disposal of Einecs 286-867-8.

 To cite this document: BenchChem. [Standard Operating Procedure: Disposal of Einecs 286-
867-8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187385#einecs-286-867-8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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